Methyl 5-(piperidin-2-ylmethyl)isoxazole-3-carboxylate hydrochloride

• IUPAC Name: methyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C11H16N2O3.ClH/c1-15-11(14)10-7-9(16-13-10)6-8-4-2-3-5-12-8;/h7-8,12H,2-6H2,1H3;1H
• InChI Key: DUNSQOPMASPUHM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)CC2CCCCN2.Cl
• Molecular Formula: C11H17ClN2O3
• Molecular Weight: 260.72 g/mol
• CAS No.: 2193061-76-4

Description

Methyl 5-(piperidin-2-ylmethyl)isoxazole-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2O3 and its molecular weight is 260.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships and Receptor Binding

• Cannabinoid Receptor Antagonists : Research has explored the structure-activity relationships of pyrazole derivatives, revealing their potential as cannabinoid receptor antagonists. These compounds, including variations with a piperidinyl carboxamide group, have been studied for their ability to antagonize harmful side effects of cannabinoids, indicating their utility in pharmacological probes and therapeutic interventions (Lan et al., 1999).

Pharmacokinetics and Metabolism

• Metabolism of Diarylpyrazoles : The in vitro metabolism of diarylpyrazoles, a group of cannabinoid receptor ligands, has been studied, with findings suggesting that their metabolites undergo structural modifications. Such studies are crucial for understanding the pharmacokinetics and potential therapeutic applications of these compounds (Zhang et al., 2005).

Therapeutic Potential

• Antitumor Activity : The antitumor activity of certain compounds, such as o-carboxybenzoylferrocene derivatives, has been investigated, showing potential efficacy in cancer treatment. This highlights the versatility of piperidine-containing compounds in developing therapeutic agents (Simenel et al., 2008).

• ALK Inhibitors for Cancer Treatment : Novel anaplastic lymphoma kinase (ALK) inhibitors have been developed, demonstrating the role of such compounds in cancer therapy. The study on these inhibitors provides insights into optimizing pharmacokinetic properties to enhance therapeutic efficacy (Teffera et al., 2013).

Receptor Modulation and Neuropharmacology

• AMPA Receptor Modulation : Certain piperidine compounds have been shown to modulate AMPA receptor-mediated currents, suggesting potential applications in neuropharmacology and the treatment of memory-related disorders (Arai et al., 1994).